Cas no 1105175-14-1 (Tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate)

• Product Name: Tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate
• CAS No: 1105175-14-1
• MF: C₁₂H₁₄FN₃O₂
• MW: 251.256865978241
• CID: 4780307
• Update Time: 2025-08-05

Tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate
• tert-butyl 5-amino-6-fluoroindazole-1-carboxylate
• t-Butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate
• Tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate

• Inchi： 1S/C12H14FN3O2/c1-12(2,3)18-11(17)16-10-5-8(13)9(14)4-7(10)6-15-16/h4-6H,14H2,1-3H3
• InChI Key： RVIISSFBMMWRDP-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C=NN(C(=O)OC(C)(C)C)C=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 2.3
• Topological Polar Surface Area: 70.1

Additional information on Tert-butyl 5-amino-6-fluoro-1h-indazole-1-carboxylate

Introduction to Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate (CAS No. 1105175-14-1)

Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate (CAS No. 1105175-14-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the indazole family, a heterocyclic structure that has been widely studied for its potential biological activities. The presence of both amino and fluoro substituents in its molecular framework enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The molecular structure of Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate consists of a central indazole ring substituted with a tert-butyl group at the 1-position, an amino group at the 5-position, and a fluoro atom at the 6-position. This specific arrangement of functional groups contributes to its unique chemical and biological characteristics. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets, while the amino and fluoro groups enhance its reactivity and binding affinity.

In recent years, there has been a growing interest in indazole derivatives due to their diverse pharmacological effects. These compounds have been investigated for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The fluorine atom in particular plays a crucial role in modulating the bioavailability and metabolic stability of indazole-based drugs. Its ability to enhance binding interactions with biological receptors has made it a popular choice for drug design.

Current research has demonstrated that Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate exhibits promising activity against certain types of cancer cells. Studies have shown that it can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings highlight the compound's therapeutic potential and justify further exploration in clinical settings.

The synthesis of Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group, for instance, often requires specialized reagents and techniques to achieve optimal results. Researchers have developed various synthetic routes to produce this compound efficiently, including multi-step organic transformations and catalytic processes.

One of the most significant challenges in working with Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate is its sensitivity to environmental factors such as moisture and light. To maintain its stability, it is typically stored under inert conditions, such as nitrogen or argon atmospheres. These precautions are essential to prevent degradation and ensure consistent quality for subsequent applications.

The pharmacokinetic properties of Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate have also been extensively studied. Research indicates that it exhibits moderate solubility in water and organic solvents, which influences its absorption and distribution within the body. Additionally, its metabolic pathways have been characterized, providing insights into how it is processed by the liver and excreted by the kidneys.

In conclusion, Tert-butyl 5-amino-6-fluoro-1H-indazole-1-carboxylate (CAS No. 1105175-14-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic uses for indazole derivatives, this compound is likely to play an important role in future medical treatments.